Cas no 1704125-01-8 (2-(2-fluoro-6-methylphenyl)propan-2-amine)

• Product Name: 2-(2-fluoro-6-methylphenyl)propan-2-amine
• CAS No: 1704125-01-8
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 6110231
• PubChem ID: 84765271
• Update Time: 2025-05-20

2-(2-fluoro-6-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methylphenyl)propan-2-amine
• EN300-1846724
• 1704125-01-8

• Inchi： 1S/C10H14FN/c1-7-5-4-6-8(11)9(7)10(2,3)12/h4-6H,12H2,1-3H3
• InChI Key： XAUPMLSYYFZWER-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C)(C)N

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-fluoro-6-methylphenyl)propan-2-amine

Comprehensive Overview of 2-(2-fluoro-6-methylphenyl)propan-2-amine (CAS No. 1704125-01-8)

The compound 2-(2-fluoro-6-methylphenyl)propan-2-amine (CAS No. 1704125-01-8) is a fluorinated aromatic amine with a unique structural framework that has garnered significant interest in pharmaceutical and chemical research. Its molecular formula, C₁₀H₁₄FN, highlights the presence of a fluorine atom and a methyl group on the phenyl ring, which contribute to its distinct physicochemical properties. Researchers are increasingly exploring its potential applications in drug discovery, particularly due to its structural similarity to other bioactive amines. The fluoro and methyl substitutions on the phenyl ring are critical for modulating its electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(2-fluoro-6-methylphenyl)propan-2-amine has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers investigate how subtle modifications to its structure can influence biological activity. The CAS No. 1704125-01-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its potential role in central nervous system (CNS) targeting molecules has sparked curiosity, aligning with the growing focus on neurotherapeutics.

From a synthetic perspective, 2-(2-fluoro-6-methylphenyl)propan-2-amine can be synthesized through multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. The incorporation of fluorine is particularly noteworthy, as it often enhances the compound's lipophilicity and binding affinity to biological targets. This has led to its exploration in the development of small-molecule inhibitors and agonists for various receptors. The compound's propan-2-amine moiety also provides a handle for further derivatization, enabling the creation of diverse analogs for high-throughput screening.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-(2-fluoro-6-methylphenyl)propan-2-amine. Machine learning models are increasingly used to predict its pharmacokinetic and toxicological profiles, reducing the need for extensive experimental testing. This aligns with the broader trend of computational chemistry and green synthesis, where researchers aim to minimize waste and optimize yields. Searches for "fluorinated amine synthesis" and "CAS 1704125-01-8 applications" have seen a steady increase, underscoring its importance in modern chemistry.

Beyond pharmaceuticals, 2-(2-fluoro-6-methylphenyl)propan-2-amine has potential applications in material science, particularly in the design of fluorescent probes and organic electronic materials. Its aromatic core and fluorine substitution make it a candidate for tuning electronic properties in conjugated systems. This versatility has led to its inclusion in patents and research papers focused on advanced functional materials. As sustainability becomes a priority, the compound's role in catalysis and renewable energy solutions is also being explored.

In conclusion, 2-(2-fluoro-6-methylphenyl)propan-2-amine (CAS No. 1704125-01-8) represents a compelling case study in the intersection of chemistry, biology, and materials science. Its structural features and functional groups offer a rich playground for innovation, whether in drug design, material engineering, or sustainable chemistry. As research continues to uncover its full potential, this compound is poised to remain a topic of interest for scientists and industry professionals alike.